Cas no 2007924-92-5 (8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid))
8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid)
- 8-Methyl-3,8-diazabicyclo[4.2.0]octane bis(trifluoroacetic acid)
- 8-Methyl-3,8-diazabicyclo[4.2.0]octane bis(TFA)
- SB10949
- 8-Methyl-3,8-diazabicyclo[4.2.0]octane bis(2,2,2-trifluoroacetate)
- 2007924-92-5
- AKOS030628647
- P16168
- CS-0049944
- AS-53180
- 8-Methyl-3,8-diazabicyclo[4.2.0]octane Bis(trifluoroacetate)
- 8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid
- MFCD30471644
- 3,8-Diazabicyclo[4.2.0]octane, 8-methyl-, 2,2,2-trifluoroacetate (1:2)
- SY343710
- 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid)
-
- MDL: MFCD30471644
- Inchi: 1S/C7H14N2.2C2HF3O2/c1-9-5-6-2-3-8-4-7(6)9;2*3-2(4,5)1(6)7/h6-8H,2-5H2,1H3;2*(H,6,7)
- InChI Key: DYJPMQAVAUHGMI-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(C)CC2CCNCC12
Computed Properties
- Exact Mass: 354.10142597 g/mol
- Monoisotopic Mass: 354.10142597 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9
- Molecular Weight: 354.25
8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478501-100mg |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 100mg |
$171 | 2022-09-01 | |
| Chemenu | CM478501-250mg |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 250mg |
$349 | 2023-02-02 | |
| Chemenu | CM478501-1g |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 1g |
$872 | 2023-02-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M175548-1g |
8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) |
2007924-92-5 | 97% | 1g |
¥26265.90 | 2023-09-01 | |
| Chemenu | CM478501-500mg |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 500mg |
$582 | 2023-02-02 | |
| Chemenu | CM478501-5g |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 5g |
$2617 | 2023-02-02 | |
| Chemenu | CM478501-10g |
8-methyl-3,8-diazabicyclo[4.2.0]octane;2,2,2-trifluoroacetic acid |
2007924-92-5 | 95%+ | 10g |
$4362 | 2023-02-02 | |
| eNovation Chemicals LLC | D585601-100mg |
8-methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) |
2007924-92-5 | 97% | 100mg |
$200 | 2024-05-23 | |
| eNovation Chemicals LLC | D585601-250MG |
8-methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) |
2007924-92-5 | 97% | 250mg |
$285 | 2024-05-23 | |
| eNovation Chemicals LLC | D585601-500MG |
8-methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) |
2007924-92-5 | 97% | 500mg |
$425 | 2024-05-23 |
8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
Additional information on 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid)
Exploring the Unique Properties and Applications of 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) (CAS No. 2007924-92-5)
In the ever-evolving field of chemical research, 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) (CAS No. 2007924-92-5) has emerged as a compound of significant interest. This bicyclic structure, featuring a diazabicyclo[4.2.0]octane core, is gaining attention for its potential applications in pharmaceutical intermediates, organic synthesis, and material science. Researchers are particularly intrigued by its unique molecular architecture, which combines a rigid bicyclic framework with functional groups that enhance reactivity and selectivity.
The compound's bis(trifluoroacetic acid) component adds another layer of complexity and utility. Trifluoroacetic acid derivatives are known for their strong electron-withdrawing properties, making them valuable in catalysis and as protecting groups in synthetic chemistry. This combination of structural features positions 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) as a versatile building block for designing novel molecules with tailored properties.
Recent trends in chemical research highlight a growing demand for specialized bicyclic compounds like 8-Methyl-3,8-diazabicyclo[4.2.0]octane. The pharmaceutical industry, in particular, is exploring such structures for their potential in drug discovery, especially in the development of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier, coupled with its structural rigidity, makes it an attractive scaffold for medicinal chemistry applications.
From a synthetic chemistry perspective, CAS 2007924-92-5 offers several advantages. The diazabicyclo[4.2.0]octane core provides a stable platform for further functionalization, while the methyl group at position 8 introduces steric and electronic effects that can influence reaction outcomes. These characteristics are particularly relevant in the context of modern synthetic methodologies that emphasize atom economy and step efficiency.
The compound's solubility profile, influenced by the bis(trifluoroacetic acid) moiety, makes it suitable for various reaction conditions. This property is crucial for researchers working on green chemistry initiatives, where solvent selection and reaction efficiency are paramount. The growing emphasis on sustainable chemistry practices has increased interest in compounds like 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) that can facilitate cleaner synthetic routes.
In material science applications, the diazabicyclo[4.2.0]octane structure shows promise for developing advanced polymers and coordination complexes. The nitrogen atoms in the bicyclic framework can serve as ligands for metal ions, opening possibilities for catalytic systems and functional materials. This aligns with current research trends focusing on smart materials and molecular devices.
Quality control and characterization of CAS 2007924-92-5 are critical aspects for researchers and manufacturers. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to verify the compound's purity and structure. These analytical considerations are especially important given the compound's potential use in pharmaceutical development, where stringent quality standards apply.
The stability of 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) under various conditions is another area of active investigation. Understanding its degradation pathways and storage requirements is essential for ensuring reproducible results in research and industrial applications. These stability studies contribute to the growing body of knowledge about bicyclic nitrogen compounds and their practical handling.
As research into nitrogen-containing heterocycles continues to expand, compounds like 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) are likely to play increasingly important roles. Their unique combination of structural features and reactivity patterns makes them valuable tools for addressing challenges in synthetic chemistry, drug discovery, and materials development. The compound's CAS number 2007924-92-5 serves as an important identifier for researchers seeking to explore its full potential.
Looking ahead, the scientific community anticipates new discoveries regarding the applications of diazabicyclo[4.2.0]octane derivatives. As synthetic methodologies advance and analytical techniques become more sophisticated, researchers will be better equipped to unlock the full potential of this interesting class of compounds. The 8-methyl substitution pattern in particular may lead to novel reactivity patterns and applications that haven't yet been explored.
For laboratories working with 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid), proper handling procedures and safety considerations remain paramount. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when working with chemical substances. This includes using proper personal protective equipment and working in well-ventilated areas.
The commercial availability of CAS 2007924-92-5 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. As demand grows for structurally complex building blocks in drug discovery and materials science, compounds like this bicyclic diaza compound are likely to see increased utilization across multiple disciplines of chemical research.
In conclusion, 8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid) represents an interesting example of how carefully designed molecular architectures can offer unique solutions to challenges in modern chemistry. Its bicyclic framework combined with acid functionality creates a versatile platform for innovation across pharmaceutical, materials, and synthetic chemistry applications. As research continues, we can expect to see new and exciting developments involving this structurally intriguing compound.
2007924-92-5 (8-Methyl-3,8-diazabicyclo[4.2.0]octane; bis(trifluoroacetic acid)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)